Cas no 1087784-22-2 (3-5-(3-Bromophenyl)thiophen-2-ylprop-2-enoic Acid)

• Product Name: 3-5-(3-Bromophenyl)thiophen-2-ylprop-2-enoic Acid
• CAS No: 1087784-22-2
• MF: C₁₃H₉BrO₂S
• MW: 309.178361654282
• MDL: MFCD11099423
• CID: 4570699
• PubChem ID: 39869575
• Update Time: 2025-11-06

3-5-(3-Bromophenyl)thiophen-2-ylprop-2-enoic Acid Chemical and Physical Properties

Names and Identifiers

• 3-[5-(3-bromophenyl)thiophen-2-yl]prop-2-enoic acid
• (2e)-3-[5-(3-bromophenyl)thiophen-2-yl]prop-2-enoic acid
• 3-5-(3-Bromophenyl)thiophen-2-ylprop-2-enoic Acid

• MDL： MFCD11099423
• Inchi： 1S/C13H9BrO2S/c14-10-3-1-2-9(8-10)12-6-4-11(17-12)5-7-13(15)16/h1-8H,(H,15,16)
• InChI Key： VPDSDCTZUJEUAD-UHFFFAOYSA-N
• SMILES： C(O)(=O)C=CC1SC(C2=CC=CC(Br)=C2)=CC=1

Additional information on 3-5-(3-Bromophenyl)thiophen-2-ylprop-2-enoic Acid

Introduction to 3-5-(3-Bromophenyl)thiophen-2-ylprop-2-enoic Acid (CAS No. 1087784-22-2)

3-5-(3-Bromophenyl)thiophen-2-ylprop-2-enoic Acid, identified by the CAS number 1087784-22-2, is a structurally complex organic compound that has garnered significant attention in the field of pharmaceutical chemistry and medicinal biology. This compound belongs to the class of thiophene derivatives, which are widely recognized for their diverse biological activities and potential therapeutic applications. The presence of a bromine substituent on the phenyl ring and the conjugated enone moiety in the propenoic acid side chain contributes to its unique chemical properties and reactivity, making it a valuable scaffold for drug discovery and molecular research.

The 3-Bromophenyl group introduces electrophilic characteristics to the molecule, facilitating various chemical transformations such as cross-coupling reactions, which are commonly employed in the synthesis of more complex pharmaceutical intermediates. The thiophen-2-yl core is known for its stability and ability to interact with biological targets through hydrogen bonding and π-stacking interactions. These features make 3-5-(3-Bromophenyl)thiophen-2-ylprop-2-enoic Acid a promising candidate for further exploration in the development of novel therapeutic agents.

In recent years, there has been a surge in research focused on thiophene-based compounds due to their demonstrated efficacy in various disease models. Studies have highlighted the potential of these molecules in modulating inflammatory pathways, inhibiting enzyme activity, and interacting with membrane receptors. The specific arrangement of functional groups in 3-5-(3-Bromophenyl)thiophen-2-ylprop-2-enoic Acid suggests that it may exhibit properties such as anti-inflammatory, antioxidant, or even anticancer effects. These possibilities have prompted researchers to investigate its pharmacokinetic profile and potential side effects through both in vitro and in vivo experiments.

One of the most compelling aspects of this compound is its versatility as a building block for more sophisticated molecules. The prop-2-enooic acid moiety provides a site for further functionalization, allowing chemists to tailor its properties for specific biological targets. For instance, modifications at this position could enhance solubility, improve bioavailability, or alter binding affinity to a particular receptor. Such flexibility is crucial in drug development, where optimizing a molecule's pharmacological properties often requires iterative design and synthesis.

The incorporation of a bromine atom on the phenyl ring is particularly noteworthy, as bromine is frequently used in medicinal chemistry to introduce metabolic stability while maintaining biological activity. This substitution pattern has been successfully employed in numerous drug candidates, demonstrating its utility in enhancing molecular interactions with biological systems. Additionally, the conjugated system formed by the thiophene ring and the enone group can influence electronic properties, potentially affecting how the molecule interacts with biological targets.

Recent advancements in computational chemistry have enabled more accurate predictions of molecular behavior, which has accelerated the discovery process for new drug candidates like 3-5-(3-Bromophenyl)thiophen-2-ylprop-2-enoic Acid. Machine learning models can predict binding affinities, metabolic stability, and other pharmacokinetic parameters with high precision, allowing researchers to prioritize compounds based on their potential success. These tools have been instrumental in identifying promising leads that would otherwise require extensive experimental screening.

In clinical research settings, compounds such as 3-5-(3-Bromophenyl)thiophen-2-ylprop-2-enoic Acid are often tested for their ability to modulate key signaling pathways associated with diseases like cancer, neurodegeneration, and autoimmune disorders. Preclinical studies have shown that thiophene derivatives can interfere with aberrant signaling cascades by inhibiting specific enzymes or blocking receptor activation. While these findings are still preliminary, they provide a strong rationale for further investigation into the therapeutic potential of this class of compounds.

The synthesis of 3-5-(3-Bromophenyl)thiophen-2-ylprop-2-enoic Acid presents an interesting challenge due to its complex structure. Traditional synthetic routes may involve multi-step sequences involving cross-coupling reactions between aryl halides and organometallic reagents, followed by functional group transformations such as oxidation or reduction. Advances in synthetic methodologies have made it possible to streamline these processes, reducing both reaction times and byproduct formation.

One particularly innovative approach involves transition-metal-catalyzed reactions that allow for direct functionalization of heterocyclic rings without extensive pre-functionalization steps. Such methods not only improve efficiency but also enhance scalability, which is critical for industrial applications. Researchers are continuously exploring new catalytic systems to further refine these synthetic strategies.

The pharmacological evaluation of 3-5-(3-Bromophenyl)thiophen-2-ylopic acid (CAS No 108778422) has revealed several intriguing properties that warrant further exploration. In vitro studies have demonstrated its ability to inhibit certain kinases associated with tumor growth and progression. Additionally, preliminary data suggest that it may possess anti-inflammatory effects by modulating cytokine production pathways. These findings align with broader trends in drug discovery where natural product-inspired scaffolds are being repurposed for new therapeutic applications.

The future direction of research on this compound will likely focus on optimizing its pharmacokinetic profile through structural modifications while maintaining or enhancing its biological activity. Collaborative efforts between synthetic chemists and biologists will be essential in developing robust models to predict how changes at different positions within the molecule will affect its overall efficacy as a drug candidate.

In conclusion, 108778422 CAS number 108778422 product name 3 5 ( 3 Bromophenyl ) thiophen 2 ylprop 2 enoic acid represents an exciting opportunity for innovation within pharmaceutical chemistry Its unique structural features combined with recent advances in computational modeling make it an attractive candidate for further development As research continues we can anticipate more insights into its potential applications across multiple therapeutic areas